Cas no 1204333-57-2 ((1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid)
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole core, widely utilized in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its key advantages include high reactivity and stability under typical coupling conditions, making it a valuable building block in pharmaceutical and agrochemical research. The dimethyl substitution on the pyrazole ring enhances steric and electronic properties, improving selectivity in bond-forming reactions. This compound is particularly useful for introducing the 1,5-dimethyl-1H-pyrazol-4-yl moiety into complex molecules, facilitating the development of novel bioactive compounds. It is typically handled under inert conditions to preserve its boronic acid functionality.
1204333-57-2 structure
Product Name:(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid
CAS No:1204333-57-2
MF:C5H9BN2O2
MW:139.948160886765
MDL:MFCD13195678
CID:1089420
PubChem ID:53216597
Update Time:2025-06-07
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid
- 1,5-Dimethylpyrazole-4-boronic acid
- B-(1,5-dimethyl-1H-pyrazol-4-yl)Boronic acid
- (1,5-dimethylpyrazol-4-yl)boronic acid
-
- MDL: MFCD13195678
- Inchi: 1S/C5H9BN2O2/c1-4-5(6(9)10)3-7-8(4)2/h3,9-10H,1-2H3
- InChI Key: NAYVNBPKYJFKQA-UHFFFAOYSA-N
- SMILES: OB(C1C=NN(C)C=1C)O
Computed Properties
- Exact Mass: 140.07600
- Monoisotopic Mass: 140.0757077 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 139.95
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: -1.59170
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136444-100mg |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95+% | 100mg |
$99 | 2021-08-05 | |
| Chemenu | CM136444-250mg |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95+% | 250mg |
$193 | 2021-08-05 | |
| Chemenu | CM136444-1g |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95+% | 1g |
$413 | 2021-08-05 | |
| Chemenu | CM136444-250mg |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95%+ | 250mg |
$62 | 2023-01-19 | |
| Chemenu | CM136444-1g |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95%+ | 1g |
$138 | 2023-01-19 | |
| Chemenu | CM136444-5g |
(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid |
1204333-57-2 | 95+% | 5g |
$495 | 2022-06-14 | |
| Apollo Scientific | OR18577-50mg |
1,5-Dimethyl-1H-pyrazole-4-boronic acid |
1204333-57-2 | 50mg |
£98.00 | 2022-02-24 | ||
| Apollo Scientific | OR18577-100mg |
1,5-Dimethyl-1H-pyrazole-4-boronic acid |
1204333-57-2 | 98% | 100mg |
£53.00 | 2025-02-19 | |
| Apollo Scientific | OR18577-250mg |
1,5-Dimethyl-1H-pyrazole-4-boronic acid |
1204333-57-2 | 98% | 250mg |
£95.00 | 2025-02-19 | |
| abcr | AB271861-250 mg |
1,5-Dimethylpyrazole-4-boronic acid, 95%; . |
1204333-57-2 | 95% | 250mg |
€156.40 | 2023-04-26 |
(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
1204333-57-2 ((1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid) Related Products
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- 1146616-03-6((1,3-dimethyl-1H-pyrazol-4-yl)boronic acid)
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